Cas no 1359322-24-9 (N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

N-Cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a specialized organic compound featuring a thiophene core substituted with a carboxamide group, a cyclohexyl moiety, and a 4-methylphenyl ring. Its unique structure, incorporating both aromatic and heterocyclic components, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential for applications in drug discovery due to its ability to modulate biological activity through selective interactions. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored properties. The presence of the pyrrole and thiophene rings may contribute to enhanced electronic properties, suggesting utility in materials science as well.

N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide structure

1359322-24-9 structure

Product Name:N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

CAS No:1359322-24-9

MF:C₂₂H₂₄N₂OS

MW:364.503764152527

CID:5400302

Update Time:2025-05-24

N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-cyclohexyl-4-(4-methylphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
- N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
- Inchi： 1S/C22H24N2OS/c1-16-9-11-17(12-10-16)19-15-26-21(20(19)24-13-5-6-14-24)22(25)23-18-7-3-2-4-8-18/h5-6,9-15,18H,2-4,7-8H2,1H3,(H,23,25)
- InChI Key： PMEDGZDUNBTHOP-UHFFFAOYSA-N
- SMILES： C1(C(NC2CCCCC2)=O)SC=C(C2=CC=C(C)C=C2)C=1N1C=CC=C1

N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-1464-2μmol	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	2μmol	$57.0	2023-09-11
Life Chemicals	F3398-1464-5μmol	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	5μmol	$63.0	2023-09-11
Life Chemicals	F3398-1464-10μmol	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	10μmol	$69.0	2023-09-11
Life Chemicals	F3398-1464-20μmol	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	20μmol	$79.0	2023-09-11
Life Chemicals	F3398-1464-1mg	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	1mg	$54.0	2023-09-11
Life Chemicals	F3398-1464-2mg	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	2mg	$59.0	2023-09-11
Life Chemicals	F3398-1464-3mg	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	3mg	$63.0	2023-09-11
Life Chemicals	F3398-1464-4mg	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	4mg	$66.0	2023-09-11
Life Chemicals	F3398-1464-5mg	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	5mg	$69.0	2023-09-11
Life Chemicals	F3398-1464-10mg	N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide	1359322-24-9	10mg	$79.0	2023-09-11

N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Related Literature

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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Additional information on N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

N-Cyclohexyl-4-(4-Methylphenyl)-3-(1H-Pyrrol-1-yl)Thiophene-2-Carboxamide: A Comprehensive Overview

N-Cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, identified by the CAS number 1359322-24-9, is a complex organic compound with a unique structure that combines several functional groups. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their versatile applications in various fields, including pharmaceuticals, materials science, and electronics. The molecule features a thiophene ring system, which is a five-membered aromatic heterocycle containing one sulfur atom. This structure is further substituted with a cyclohexyl group, a methylphenyl group, and a pyrrole moiety, making it a highly functionalized compound with potential for diverse interactions and reactivity.

The synthesis of N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The incorporation of the cyclohexyl group introduces steric bulk and enhances the hydrophobicity of the molecule, while the methylphenyl substituent adds electron-donating properties to the thiophene ring. The pyrrole moiety, on the other hand, contributes aromaticity and potential for hydrogen bonding or π-interactions. These structural features make this compound a promising candidate for various applications.

Recent studies have highlighted the potential of thiophene derivatives like CAS No. 1359322-24-9 in the development of advanced materials. For instance, researchers have explored their use in organic light-emitting diodes (OLEDs) due to their excellent electronic properties and ability to emit light under electrical stimulation. The presence of electron-donating and electron-withdrawing groups in this compound can modulate its electronic characteristics, making it suitable for use as an emitting layer or charge transport layer in OLED devices.

In the pharmaceutical industry, N-cyclohexyl-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has shown promise as a potential drug candidate. Its structure suggests that it may exhibit bioactivity against various targets, such as enzymes or receptors involved in disease pathways. Recent computational studies have predicted that this compound could interact with certain protein targets through its pyrrole and thiophene moieties, potentially leading to therapeutic effects.

The physical properties of this compound are also noteworthy. Its solubility in organic solvents makes it suitable for various chemical reactions and formulations. Additionally, its thermal stability has been tested under different conditions, revealing its ability to withstand moderate temperatures without degradation. These properties are advantageous for its use in both laboratory settings and industrial applications.

From an environmental perspective, understanding the fate and behavior of CAS No. 1359322-24-9 in different ecosystems is crucial for assessing its potential impact on the environment. Recent research has focused on its biodegradation pathways and toxicity profiles towards aquatic organisms. Initial findings suggest that this compound may undergo microbial degradation under aerobic conditions; however, further studies are required to fully understand its environmental impact.

In conclusion, N-cyclohexyl